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Compound of Interest

Compound Name: 5'-Ethoxy-2'-hydroxyacetophenone
CAS No.: 56414-14-3

Cat. No.: B1601560

Get Quote

Technical Guide: 5'-Ethoxy-2'-
hydroxyacetophenone

CAS Number: 56414-14-3 Primary Application: Pharmacophore Development & Organic

Synthesis

Executive Summary

5'-Ethoxy-2'-hydroxyacetophenone (CAS 56414-14-3) is a critical aromatic intermediate
characterized by a dual-functionalized core (phenolic hydroxyl and ketone) and a lipophilic
ethoxy tail. In drug discovery, it serves as a privileged scaffold for the synthesis of chalcones,
flavonoids, and benzofuran derivatives, particularly in metabolic disease research (e.g., SGLT2
inhibitors, PPAR agonists).

This guide moves beyond basic data, offering a self-validating synthesis protocol, structural
characterization logic, and a strategic workflow for its application in medicinal chemistry.

Chemical Identity & Physicochemical Profile
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Precise identification is the first step in reproducible research. The following data establishes
the baseline for quality control (QC).

Property Specification
CAS Number 56414-14-3
IUPAC Name 1-(5-ethoxy-2-hydroxyphenyl)ethanone
2'-Hydroxy-5'-ethoxyacetophenone; 1-Acetyl-2-
Synonyms
hydroxy-5-ethoxybenzene
Molecular Formula C10H1203
Molecular Weight 180.20 g/mol
SMILES CCOclcce(0)c(cl)C(C)=0
Appearance Pale yellow to off-white crystalline solid
Melting Point 55-59 °C
N Soluble in DCM, EtOAc, MeOH; Sparingly
Solubility ]
soluble in water
pKa (Predicted) ~10.2 (Phenolic OH)

Synthetic Route & Manufacturing
The "Blocked-Para" Strategy

The most robust synthesis for 5'-ethoxy-2'-hydroxyacetophenone utilizes the Fries
Rearrangement of 4-ethoxyphenyl acetate. This route is preferred over direct Friedel-Crafts
acylation of 4-ethoxyphenol because it offers superior regiocontrol.

Mechanistic Insight: The precursor, 4-ethoxyphenol, has its para position (relative to the
hydroxyl) blocked by the ethoxy group. Consequently, the acyl group migration during the Fries
rearrangement is forced exclusively to the ortho position, eliminating the formation of the
typically competing para-isomer and simplifying purification.

Graphviz Pathway: Synthesis Workflow
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Caption: Synthesis via Fries Rearrangement. The blocked para-position ensures ortho-

selectivity.

Detailed Experimental Protocol

Scale: 50 mmol basis. Safety: Perform in a fume hood. AICIs is water-reactive.[1]
o Ester Formation (Precursor Synthesis):
o Dissolve 4-ethoxyphenol (6.9 g, 50 mmol) in DCM (50 mL).
o Add acetic anhydride (5.6 g, 55 mmol) and catalytic pyridine. Stir at RT for 4 hours.

o Wash with dilute HCI, then NaHCOs. Dry (MgSOa4) and concentrate to yield 4-
ethoxyphenyl acetate.

e Fries Rearrangement:
o Setup: Flame-dried round-bottom flask with a reflux condenser and CacClz drying tube.

o Reaction: Mix 4-ethoxyphenyl acetate (neat or in minimal chlorobenzene) with anhydrous
Aluminum Chloride (AICIs, 8.0 g, 60 mmol).

o Heating: Heat the mixture to 120°C for 2 hours. The mixture will turn viscous/dark. Note:
High temperature favors thermodynamic control, ensuring the ortho-migration.

o Quench: Cool to 0°C. Cautiously add crushed ice/HCI (2M) to decompose the aluminum

complex.
o Purification:

o Extract with Ethyl Acetate (3 x 50 mL).
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o Wash organic layer with brine.

o Recrystallization: Recrystallize the crude solid from Ethanol/Water or purify via silica gel
chromatography (Hexane:EtOAc 9:1) to obtain pale yellow crystals (MP 55-59°C).

Analytical Characterization (Self-Validating)

To confirm identity without external standards, use the following spectroscopic logic.

'H NMR Interpretation (CDClIs, 400 MHz)

The spectrum must show a specific coupling pattern due to the 1,2,4-substitution on the ring.
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e ~1640 cm~% C=0 Stretching. (Lower than typical ketones ~1715 cm~1* due to chelation with
the ortho-OH).

e ~3300-3500 cm~1: O-H Stretching. (Broad, often weak due to H-bonding).

Applications in Drug Discovery

The 5'-ethoxy-2'-hydroxyacetophenone scaffold is a "privileged structure” for generating
Chalcones (1,3-diaryl-2-propen-1-ones). These derivatives are extensively researched for
antidiabetic (SGLT2/a-glucosidase inhibition) and anti-inflammatory activity.

Workflow: Chalcone Library Generation

The Claisen-Schmidt condensation allows for the rapid diversification of this core.

Aromatic Aldehydes (R-CHO)
(e.g., 4-chlorobenzaldehyde)

e

Claisen-Schmidt Condensation
(KOH / EtOH / RT)

5'-Ethoxy-2'-hydroxyacetophenone

Aldol Condensation
+ Dehydration

Chalcone Derivative
(a,B-unsaturated ketone)

Screening

Bioactive Target:

Antidiabetic / Anti-inflammatory

Click to download full resolution via product page

Caption: Generation of bioactive chalcones via Claisen-Schmidt condensation.
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Key Application Note: The 5'-ethoxy group increases lipophilicity (LogP), potentially improving
membrane permeability compared to the non-substituted 2'-hydroxyacetophenone. This makes
it an ideal fragment for Lead Optimization when adjusting pharmacokinetic (PK) properties.

Safety & Handling Protocols

Signal Word:WARNING

Hazard Code Description Handling Precaution

Wear nitrile gloves. Wash

H315 Causes skin irritation ) ) i
immediately if splashed.
) o Use safety goggles. Eye wash
H319 Causes serious eye irritation ]
station must be nearby.
] S Handle solid/dust in a fume
H335 May cause respiratory irritation

hood.

Storage: Store in a cool, dry place. Keep container tightly closed to prevent moisture
absorption, which can degrade the reagent quality over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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